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Compound of Interest

Compound Name: 4'-Methyl-3-phenylpropiophenone
CAS No.: 5012-90-8
Cat. No.: B1347378

Get Quote

An In-depth Technical Guide to the Molecular Structure of 4'-Methyl-3-phenylpropiophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and analytical characterization of 4'-Methyl-3-phenylpropiophenone. As a member
of the propiophenone class of aromatic ketones, this compound and its derivatives are of
significant interest as intermediates in the synthesis of biologically active molecules. This
document is intended to serve as a valuable resource for researchers and professionals in
organic synthesis and drug development, offering in-depth scientific insights and detailed
experimental protocols.

Introduction: The Significance of Substituted
Propiophenones
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Propiophenone and its derivatives are a class of organic compounds characterized by a phenyl
ring attached to a propan-1-one backbone. These aromatic ketones are versatile building
blocks in organic synthesis, finding applications in the preparation of pharmaceuticals,
agrochemicals, and fragrances. The specific substitution patterns on the phenyl ring can
significantly influence the molecule's physical, chemical, and biological properties. 4'-Methyl-3-
phenylpropiophenone, with a methyl group at the para-position of one phenyl ring and a
phenyl group at the 3-position of the propiophenone chain, presents a unique structural motif
with potential for further chemical modification and exploration in medicinal chemistry.

Molecular Structure and Physicochemical
Properties

The molecular structure of 4'-Methyl-3-phenylpropiophenone consists of a central three-
carbon chain with a carbonyl group at the first carbon (C1). A p-tolyl group (a benzene ring with
a methyl group at the para position) is attached to C1, and a phenyl group is attached to C3.

Systematic IUPAC Name: 1-(4-methylphenyl)-3-phenylpropan-1-one
Chemical Formula: C17H180

Molecular Weight: 238.33 g/mol

Property Predicted Value

Boiling Point ~350-400 °C

Melting Point Not available

Appearance Likely a colorless to pale yellow liquid or solid

Soluble in organic solvents like ethanol, ether,
Solubility and dichloromethane; limited solubility in

water[1]
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Synthesis of 4'-Methyl-3-phenylpropiophenone: A
Comparative Analysis of Synthetic Routes

The synthesis of 4'-Methyl-3-phenylpropiophenone can be approached through several
established organic chemistry methodologies. The choice of synthetic route often depends on
the availability of starting materials, desired yield, and scalability.

Route 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic and reliable method for the synthesis of aromatic
ketones.[2][3][4] This approach involves the reaction of an aromatic compound with an
acylating agent, typically an acyl chloride or anhydride, in the presence of a Lewis acid catalyst.

[ Toluene } Acylation
G-Phenylpropionyl chlorida—be'-Methyl-3-phenylpropiophen0n9
AICIs (Lewis Acid) ) —————————————————————4

Click to download full resolution via product page

Reaction Scheme:

Caption: Friedel-Crafts acylation route to 4'-Methyl-3-phenylpropiophenone.
Detailed Experimental Protocol:
» Preparation of 3-Phenylpropionyl Chloride:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
3-phenylpropanoic acid (1 equivalent) in anhydrous dichloromethane (DCM).
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o Slowly add thionyl chloride (SOCI2) (1.5 equivalents) to the solution at room temperature.
o Gently heat the mixture to reflux for 1-2 hours until the evolution of gas ceases.

o Remove the solvent and excess thionyl chloride under reduced pressure using a rotary
evaporator to obtain crude 3-phenylpropionyl chloride, which can be used in the next step
without further purification.

 Friedel-Crafts Acylation:

o In a separate, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
suspend anhydrous aluminum chloride (AICIs) (1.2 equivalents) in anhydrous DCM.

o Cool the suspension to 0 °C in an ice bath.

o Dissolve the crude 3-phenylpropionyl chloride (1 equivalent) and toluene (1 equivalent) in
anhydrous DCM.

o Add the acyl chloride/toluene solution dropwise to the stirred AlCls suspension while
maintaining the temperature at 0 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

o Carefully quench the reaction by slowly pouring the mixture into a beaker containing
crushed ice and concentrated hydrochloric acid.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

o Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o The crude product can be purified by column chromatography or recrystallization.

Route 2: Grighard Reaction
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The Grignard reaction provides an alternative pathway for the formation of ketones.[5][6][7][8]
This method involves the reaction of a Grignard reagent with a suitable electrophile, such as a
nitrile or an acyl chloride.

Reaction Scheme:

G-Tolylmagnesium bromida
G-Phenylpropanenitrile ) G‘-Methyl-3-phenylpropi0phenon9
Acidic Workup ~ f—————--——-—————-—-—-—-—— !

Click to download full resolution via product page

Caption: Grignard reaction route to 4'-Methyl-3-phenylpropiophenone.

Detailed Experimental Protocol:

o Preparation of the Grignard Reagent (p-Tolylmagnesium bromide):

o

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,
and magnetic stirrer, place magnesium turnings (1.2 equivalents).

o Add a small crystal of iodine to initiate the reaction.

o Prepare a solution of 4-bromotoluene (1 equivalent) in anhydrous diethyl ether or
tetrahydrofuran (THF).

o Add a small portion of the 4-bromotoluene solution to the magnesium turnings. Once the
reaction begins (indicated by a color change and gentle reflux), add the remaining solution
dropwise to maintain a steady reflux.
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o After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent.

e Reaction with 3-Phenylpropanenitrile:
o Cool the prepared Grignard reagent to 0 °C in an ice bath.

o Dissolve 3-phenylpropanenitrile (1 equivalent) in anhydrous diethyl ether or THF and add it
dropwise to the stirred Grignard reagent.

o After the addition, allow the reaction mixture to warm to room temperature and stir for 1-2
hours.

o Work-up and Purification:

o Carefully quench the reaction by slowly adding a saturated aqueous solution of
ammonium chloride.

o Extract the mixture with diethyl ether.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure.

o The resulting imine intermediate is then hydrolyzed by stirring with aqueous acid (e.g., 3M
HCI) to yield the final ketone product.

o Purify the crude product by column chromatography.

Analytical Characterization

The unambiguous identification and purity assessment of 4'-Methyl-3-phenylpropiophenone
require a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic
compounds.[9]

Expected *H NMR Spectral Data (in CDCls):
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
Aromatic protons
~7.8-8.0 d 2H ortho to the carbonyl
group
Aromatic protons of
the phenyl group and
~7.2-7.4 m 7H prEnyLgrotp
meta to the carbonyl
group
-CH:- adjacent to the
~3.0-3.2 t 2H
carbonyl group
-CH:- adjacent to the
~2.8-3.0 t 2H
phenyl group
~2.4 s 3H Methyl group protons
Expected 3C NMR Spectral Data (in CDCIs):
Chemical Shift (6, ppm) Assignment

~198-200 C=0 (carbonyl carbon)
Quaternary aromatic carbon attached to the
~142-145
methyl group
Quaternary aromatic carbon attached to the
~135-140 carbonyl group and the phenyl-substituted ethyl
chain
~128-130 Aromatic CH carbons
~40-45 -CH:- adjacent to the carbonyl group
~30-35 -CH:- adjacent to the phenyl group
~21-22 Methyl carbon
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[10]

Expected IR Absorption Bands:

Wavenumber (cm~?) Intensity Assignment

~3050-3080 Medium Aromatic C-H stretching
~2920-2980 Medium Aliphatic C-H stretching
~1680-1700 Strong C=0 (ketone) stretching[10]
~1600, ~1490, ~1450 Medium-Strong Aromatic C=C stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound.[10]

Expected Mass Spectrometry Data (Electron lonization - EI):

m/z Assignment

238 [M]* (Molecular lon)

119 [M - CoH11]* (p-tolylcarbonyl cation - likely base
peak)

105 [C7Hs0]* (benzoyl cation)

91 [C7H7]* (tropylium ion)

Safety and Handling

While specific toxicity data for 4'-Methyl-3-phenylpropiophenone is not readily available, it
should be handled with the standard precautions for laboratory chemicals.
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,
and a lab coat.[11][12][13][14][15]

Handling: Use in a well-ventilated area or a fume hood to avoid inhalation of vapors.[11][12]
Avoid contact with skin and eyes.[11][12][13] Wash hands thoroughly after handling.[11][12]

Storage: Store in a tightly closed container in a cool, dry place away from ignition sources.
[12]

Disposal: Dispose of in accordance with local, state, and federal regulations.[11]

Conclusion

4'-Methyl-3-phenylpropiophenone is a valuable synthetic intermediate with a well-defined

molecular structure that can be accessed through reliable synthetic methods such as Friedel-

Crafts acylation and Grignard reactions. Its characterization relies on a combination of standard

spectroscopic techniques, including NMR, IR, and mass spectrometry. This technical guide

provides the foundational knowledge and practical protocols necessary for the synthesis,

purification, and identification of this compound, empowering researchers to utilize it effectively

in their drug discovery and development endeavors.

References

BenchChem. (2025). Application Notes and Protocols: Synthesis of 4'-Methoxy-3-(4-
methylphenyl)propiophenone.

BenchChem. (2025). A Comparative Guide to the Synthesis of 4'-Methoxy-3-(4-
methylphenyl)propiophenone.

BenchChem. (2025). A Technical Guide to the Grignard Reaction Mechanism for the
Synthesis of 3-Chloropropiophenone.

ACS Publications. (2025). Continuous Flow Telescopic Synthesis of 3-Methoxy
Propiophenone by the Grignard Reaction. Organic Process Research & Development.
BenchChem. (2025).

CSIR-NCL Library, Pune. (2025). Continuous flow telescopic synthesis of 3-methoxy
propiophenone by the grignard reaction. Organic Process Research & Development.
BenchChem. (2025).

ACS Publications. (2025). Continuous Flow Telescopic Synthesis of 3-Methoxy
Propiophenone by the Grignard Reaction.

metasci.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOTVwbm9xYml3bzR1eTM2ZzE0OWQzMnMzN2N0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8e81ea0f0cac8c619d4e524253e34b4be22063df/MetaSci_MSIL757_5337-93-9_4'-Methylpropiophenone.pdf
https://pim-resources.coleparmer.com/sds/98346.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/119900-SDS-EN.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/262250
https://www.echemi.com/sds/4-methylpropiophenone-pid_Rock1160.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOTVwbm9xYml3bzR1eTM2ZzE0OWQzMnMzN2N0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8e81ea0f0cac8c619d4e524253e34b4be22063df/MetaSci_MSIL757_5337-93-9_4'-Methylpropiophenone.pdf
https://pim-resources.coleparmer.com/sds/98346.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOTVwbm9xYml3bzR1eTM2ZzE0OWQzMnMzN2N0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8e81ea0f0cac8c619d4e524253e34b4be22063df/MetaSci_MSIL757_5337-93-9_4'-Methylpropiophenone.pdf
https://pim-resources.coleparmer.com/sds/98346.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/119900-SDS-EN.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOTVwbm9xYml3bzR1eTM2ZzE0OWQzMnMzN2N0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8e81ea0f0cac8c619d4e524253e34b4be22063df/MetaSci_MSIL757_5337-93-9_4'-Methylpropiophenone.pdf
https://pim-resources.coleparmer.com/sds/98346.pdf
https://pim-resources.coleparmer.com/sds/98346.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOTVwbm9xYml3bzR1eTM2ZzE0OWQzMnMzN2N0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lMNzU3XzUzMzctOTMtOV80JTI3LU1ldGh5bHByb3Bpb3BoZW5vbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8e81ea0f0cac8c619d4e524253e34b4be22063df/MetaSci_MSIL757_5337-93-9_4'-Methylpropiophenone.pdf
https://www.benchchem.com/product/b1347378/docs?utm_src=pdf-body#4-methyl-3-phenylpropiophenone-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Cole-Parmer. (2005).

Royal Society of Chemistry.

Safety D

ACS Publications. (2015). Extraction and Quantitation of Ketones and Aldehydes from
Mammalian Cells Using Fluorous Tagging and Capillary LC-MS. Analytical Chemistry.
Aromatic Reactions: Friedel-Crafts Acyl

American Association for Clinical Chemistry. Ketone-Testing-Chapter-8.

Pearson+. Write a Friedel-Crafts reaction for the synthesis of propiophenon....

Alfa Chemistry. Synthesis of Acetophenone by Friedel-Crafts Reaction.

Sigma-Aldrich. (2025).

Bloom Tech. (2024). What role does 4'-Methylpropiophenone play in organic synthesis?.
ECHEMI.

Wikipedia.

Allen. (2024). Tests for Ketones Importance, Different tests with reactions and FAQS.
Waters Corporation. Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC.
Policija. (2019). ANALYTICAL REPORT - 4'-Methylpropiophenone (C10H120).
BenchChem. (2025). Spectroscopic Analysis of 3-(3-Fluorophenyl)

NIST. 4'-Methylpropiophenone.

CymitQuimica. CAS 5337-93-9: 4'-Methylpropiophenone.

Chemistry LibreTexts. (2023).

PubChem. 4'-Methyl-3-pyrrolidinopropiophenone.

NIST. 4'-Methylpropiophenone.

NIST. 4'-Methylpropiophenone.

NIST. 4'-Methylpropiophenone.

ChemicalBook. 4'-Methylpropiophenone(5337-93-9) 1H NMR spectrum.

BenchChem.

Sigma-Aldrich. 4'-Methyl-3-phenylpropiophenone.

Scientific & Academic Publishing. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-
MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17.
BenchChem. (2025). spectroscopic data (NMR, IR, MS) for 3-(3-Fluorophenyl)-3'-
methylpropiophenone.

Master Organic Chemistry. (2011).

YouTube. (2025).

ChemicalBook. (2023).

PMC. Synthesis, analytical characterization and monoamine transporter activity of the new
psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho-
and meta- positional isomers.

Organic Chemistry Tutor.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1347378/docs?utm_src=pdf-body#4-methyl-3-phenylpropiophenone-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

SpectraBase. 4'-Methylpropiophenone - Optional[1H NMR] - Spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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